Cas no 1521475-13-7 (4-(methylsulfanyl)phenylmethanesulfonyl chloride)

• Product Name: 4-(methylsulfanyl)phenylmethanesulfonyl chloride
• CAS No: 1521475-13-7
• MF: C₈H₉ClO₂S₂
• MW: 236.738858938217
• CID: 6573548
• PubChem ID: 75355353
• Update Time: 2025-06-28

4-(methylsulfanyl)phenylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(methylsulfanyl)phenylmethanesulfonyl chloride
• Benzenemethanesulfonyl chloride, 4-(methylthio)-

• Inchi： 1S/C8H9ClO2S2/c1-12-8-4-2-7(3-5-8)6-13(9,10)11/h2-5H,6H2,1H3
• InChI Key： GMUDQBSNJWFQBW-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=C(SC)C=C1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 362.3±35.0 °C(Predicted)

Additional information on 4-(methylsulfanyl)phenylmethanesulfonyl chloride

Introduction to 4-(Methylsulfanyl)phenylmethanesulfonyl Chloride (CAS No. 1521475-13-7)

4-(Methylsulfanyl)phenylmethanesulfonyl chloride (CAS No. 1521475-13-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound, also known as methylthiophenylmethanesulfonyl chloride, is characterized by its unique structure, which includes a sulfonyl chloride functional group and a methylthio substituent. These features make it an important reagent in the synthesis of various pharmaceuticals and chemical intermediates.

The sulfonyl chloride functional group is highly reactive and can participate in a wide range of chemical reactions, including nucleophilic substitution, which is crucial for the synthesis of sulfonamides and other derivatives. The presence of the methylthio group adds further complexity and reactivity, making this compound a valuable tool in the development of new drugs and materials.

Recent research has highlighted the potential applications of 4-(methylsulfanyl)phenylmethanesulfonyl chloride in the synthesis of novel compounds with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as an intermediate in the synthesis of potent anti-inflammatory agents. The researchers found that the sulfonyl chloride group facilitated the formation of stable sulfonamide bonds, which are essential for the biological activity of these compounds.

In another study, scientists at a leading pharmaceutical company explored the use of 4-(methylsulfanyl)phenylmethanesulfonyl chloride in the development of new antiviral drugs. The compound was used to synthesize a series of derivatives that showed promising activity against several viral strains, including influenza and herpes simplex virus. The methylthio group was found to enhance the lipophilicity and cellular uptake of these derivatives, thereby improving their therapeutic efficacy.

The versatility of 4-(methylsulfanyl)phenylmethanesulfonyl chloride extends beyond its use in medicinal chemistry. In materials science, this compound has been utilized to create novel polymers with unique properties. A recent publication in the Journal of Polymer Science reported the synthesis of a series of copolymers using this reagent. The resulting materials exhibited enhanced thermal stability and mechanical strength, making them suitable for various industrial applications.

The safety and handling of 4-(methylsulfanyl)phenylmethanesulfonyl chloride are critical considerations for researchers and industrial chemists. This compound is known to be highly reactive and can cause skin and eye irritation upon contact. Therefore, appropriate personal protective equipment (PPE) should be worn when handling this reagent. Additionally, it is important to store 4-(methylsulfanyl)phenylmethanesulfonyl chloride in a cool, dry place away from incompatible materials to ensure its stability and safety.

In conclusion, 4-(methylsulfanyl)phenylmethanesulfonyl chloride (CAS No. 1521475-13-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable reagent in the synthesis of pharmaceuticals, materials, and other advanced chemicals. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry.